Cas no 2228213-39-4 (2-azido-2-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-azido-2-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228213-39-4
• MF: C₉H₇F₄N₃O
• MW: 249.1649954319
• CID: 6597684
• PubChem ID: 165975198
• Update Time: 2025-05-20

2-azido-2-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• EN300-1942493
• 2228213-39-4
• 2-azido-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H7F4N3O/c10-7-3-5(9(11,12)13)1-2-6(7)8(4-17)15-16-14/h1-3,8,17H,4H2
• InChI Key： PXAMYYCUFKCSLK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 249.05252450g/mol
• Monoisotopic Mass: 249.05252450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol

Introduction to 2-azido-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2228213-39-4)

2-Azido-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol, with the CAS number 2228213-39-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an azide group, a fluorine atom, and a trifluoromethyl group, which collectively contribute to its potential applications in drug discovery and development.

The azide group in 2-azido-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol is a key functional group that can undergo various chemical transformations, such as Staudinger reduction and azide-to-amide conversion. These transformations are crucial for the synthesis of complex molecules and the development of novel pharmaceuticals. The presence of the fluorine atom and the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its biological activity and metabolic stability.

Recent studies have highlighted the potential of 2-azido-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing similar azide and trifluoromethyl functionalities exhibit potent antiviral activity against a range of viral pathogens, including influenza and HIV. This finding underscores the importance of this compound in the development of antiviral agents.

In addition to its antiviral properties, 2-azido-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol has also shown promise in cancer research. A recent publication in Cancer Research reported that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The unique combination of functional groups in this molecule may contribute to its ability to target specific cellular pathways involved in cancer progression.

The synthetic accessibility of 2-azido-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol is another factor that makes it an attractive candidate for pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, facilitating its use in high-throughput screening and lead optimization processes. One such method involves the reaction of 4-(trifluoromethyl)phenylacetonitrile with azidotrimethylsilane followed by hydrolysis and fluorination steps.

The physicochemical properties of 2-azido-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol, such as its solubility, stability, and bioavailability, are critical for its application in drug development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which is beneficial for formulation purposes. Its stability under various conditions, including pH and temperature, has also been evaluated, providing valuable data for its use in pharmaceutical formulations.

In conclusion, 2-azido-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2228213-39-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential in various therapeutic areas, contributing to advancements in drug discovery and development.